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Compound of Interest

Compound Name: 2-Di-1-ASP

Cat. No.: B10818430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Di-1-ASP (also known as DASPI) is a fluorescent, lipophilic cationic dye commonly employed

for the vital staining of mitochondria in living cells.[1][2] Its accumulation within the mitochondria

is dependent upon the mitochondrial membrane potential (ΔΨm), making it a valuable tool for

assessing mitochondrial health and function.[3] In healthy, respiring cells, the electrochemical

gradient across the inner mitochondrial membrane drives the uptake and concentration of 2-Di-
1-ASP, resulting in bright fluorescence. A decrease in mitochondrial membrane potential, often

associated with apoptosis or mitochondrial dysfunction, leads to a reduction in dye

accumulation and a corresponding decrease in fluorescence intensity. These characteristics

make 2-Di-1-ASP a useful probe in various research areas, including cell biology, neurobiology,

and drug discovery for screening compounds that may affect mitochondrial function.

Data Presentation
The optimal concentration and incubation time for 2-Di-1-ASP can vary depending on the cell

type and experimental conditions. It is always recommended to perform an initial optimization

experiment.
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Parameter Recommended Range Notes

Stock Solution Concentration 1 mM in DMSO

Prepare fresh or store in

aliquots at -20°C, protected

from light.

Working Concentration 10 nM - 5 µM

Start with a concentration in

the low micromolar range (e.g.,

1-2 µM) and optimize.[4]

Incubation Time 15 - 60 minutes

Longer incubation times may

be necessary for some cell

types but can also lead to

increased background.

Incubation Temperature 37°C

Use the optimal growth

temperature for the specific

cell line.

Excitation Wavelength (λex) ~470 nm [4]

Emission Wavelength (λem) 560 - 570 nm [4]

Experimental Protocols
Protocol 1: Staining of Adherent Cells
Materials:

2-Di-1-ASP (lyophilized powder)

Dimethyl sulfoxide (DMSO), high-purity

Phosphate-buffered saline (PBS), pH 7.4

Complete cell culture medium

Adherent cells cultured on glass-bottom dishes or coverslips

Fluorescence microscope with appropriate filter sets
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Procedure:

Preparation of 1 mM 2-Di-1-ASP Stock Solution:

Allow the vial of 2-Di-1-ASP to come to room temperature before opening.

Add the appropriate volume of DMSO to the vial to achieve a 1 mM concentration. For

example, for 1 mg of 2-Di-1-ASP (Molecular Weight: 366.24 g/mol ), add 2.73 mL of

DMSO.

Vortex thoroughly to ensure the dye is completely dissolved.

Store the stock solution in small aliquots at -20°C, protected from light. Avoid repeated

freeze-thaw cycles.

Preparation of Staining Solution:

On the day of the experiment, thaw an aliquot of the 1 mM 2-Di-1-ASP stock solution.

Dilute the stock solution in pre-warmed (37°C) complete cell culture medium or PBS to the

desired final working concentration (e.g., 1 µM).

Cell Staining:

Grow adherent cells on a suitable imaging vessel (e.g., glass-bottom dish or coverslips in

a multi-well plate) to the desired confluency.

Aspirate the culture medium from the cells.

Wash the cells once with pre-warmed PBS.

Add the prepared staining solution to the cells, ensuring the entire surface is covered.

Incubate the cells for 15-30 minutes at 37°C in a CO2 incubator, protected from light.

Washing and Imaging:

Aspirate the staining solution.
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Wash the cells two to three times with pre-warmed PBS or complete medium to remove

excess dye and reduce background fluorescence.

Add fresh, pre-warmed imaging medium (e.g., phenol red-free medium) to the cells.

Image the stained mitochondria using a fluorescence microscope with the appropriate filter

set (e.g., a filter set for blue excitation and orange/red emission).

Protocol 2: Staining of Suspension Cells
Materials:

1 mM 2-Di-1-ASP stock solution in DMSO

Phosphate-buffered saline (PBS), pH 7.4

Complete cell culture medium

Suspension cells in culture

Microcentrifuge tubes

Fluorescence microscope or flow cytometer

Procedure:

Cell Preparation:

Count the suspension cells and pellet the desired number of cells by centrifugation (e.g.,

300 x g for 5 minutes).

Aspirate the supernatant.

Cell Staining:

Resuspend the cell pellet gently in pre-warmed (37°C) complete cell culture medium or

PBS containing the desired final concentration of 2-Di-1-ASP (e.g., 1 µM).
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Incubate the cells for 15-30 minutes at 37°C, protected from light. Gently mix the cells

occasionally to ensure uniform staining.

Washing:

Pellet the cells by centrifugation (300 x g for 5 minutes).

Aspirate the supernatant containing the staining solution.

Resuspend the cell pellet in fresh, pre-warmed PBS or complete medium.

Repeat the centrifugation and resuspension steps for a total of two to three washes.

Imaging and Analysis:

After the final wash, resuspend the cells in the appropriate buffer for analysis.

For fluorescence microscopy, cells can be transferred to a glass slide or imaging dish.

For flow cytometry, analyze the cells using the appropriate laser and emission filters.

Visualizations
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Experimental Workflow for Mitochondrial Staining with 2-Di-1-ASP
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(10 nM - 5 µM) in Medium

Adherent Cells:
Incubate 15-60 min at 37°C

Suspension Cells:
Incubate 15-60 min at 37°C

Wash Cells 2-3x
with warm PBS/Medium

Image with Fluorescence Microscope
(Ex: ~470 nm, Em: 560-570 nm)
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Mechanism of 2-Di-1-ASP Accumulation in Mitochondria
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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